Cas no 2228529-71-1 (1-(4-ethynylphenyl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(4-ethynylphenyl)-2,2,2-trifluoroethan-1-one
• CAS No: 2228529-71-1
• CID: 4711455
• PubChem ID: 165883194
• Update Time: 2025-08-05

1-(4-ethynylphenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethynylphenyl)-2,2,2-trifluoroethan-1-one

Additional information on 1-(4-ethynylphenyl)-2,2,2-trifluoroethan-1-one

Professional Introduction to Compound with CAS No. 2228529-71-1 and Product Name: 1-(4-ethynylphenyl)-2,2,2-trifluoroethan-1-one

The compound identified by the CAS number 2228529-71-1 and the product name 1-(4-ethynylphenyl)-2,2,2-trifluoroethan-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable tool in the development of novel therapeutic agents. The presence of both an ethynylphenyl moiety and a trifluoroethyl group imparts distinct electronic and steric characteristics, which are leveraged in various biochemical applications.

In recent years, there has been growing interest in the synthesis and characterization of molecules containing trifluoromethyl groups due to their ability to modulate metabolic pathways and enhance drug bioavailability. The trifluoroethan-1-one component of this compound not only contributes to its stability but also influences its reactivity, making it a versatile intermediate in organic synthesis. The 4-ethynylphenyl group, on the other hand, introduces a reactive site that can be further functionalized, enabling the construction of more complex molecular architectures.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting specific biological pathways. The combination of electronic effects from the ethynylphenyl ring and the steric bulk provided by the trifluoroethyl group allows for precise tuning of binding interactions with biological targets. This has been particularly relevant in the study of enzymes and receptors involved in disease processes such as inflammation, cancer, and neurodegeneration.

Recent studies have highlighted the utility of 1-(4-ethynylphenyl)-2,2,2-trifluoroethan-1-one as a precursor in the synthesis of novel pharmacophores. Researchers have demonstrated its effectiveness in generating derivatives with enhanced binding affinity and selectivity. For instance, modifications at the ethynylphenyl position have been shown to improve interactions with aromatic residues in protein active sites, while alterations at the trifluoroethan-1-one moiety have optimized solubility and metabolic stability.

The compound's unique properties also make it a valuable candidate for use in materials science applications. The presence of both electron-withdrawing and electron-donating groups facilitates its incorporation into advanced materials such as organic semiconductors and liquid crystals. These materials are critical for next-generation electronic devices, including flexible displays and photovoltaic cells. The stability imparted by the trifluoroethyl group ensures that these materials maintain their functionality under various environmental conditions.

In conclusion, the compound with CAS No. 2228529-71-1 and product name 1-(4-ethynylphenyl)-2,2,2-trifluoroethan-1-one represents a significant contribution to both pharmaceutical research and materials science. Its unique structural features enable diverse applications ranging from drug development to advanced material design. As research continues to uncover new methodologies for functionalizing this molecule, its importance is expected to grow further, driving innovation across multiple scientific disciplines.